1-(3-(dimethylamino)propyl)-3-hydroxy-4-(7-methoxybenzofuran-2-carbonyl)-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-[3-(dimethylamino)propyl]-4-hydroxy-3-(7-methoxy-1-benzofuran-2-carbonyl)-2-thiophen-2-yl-2H-pyrrol-5-one
• InChI: InChI=1S/C23H24N2O5S/c1-24(2)10-6-11-25-19(17-9-5-12-31-17)18(21(27)23(25)28)20(26)16-13-14-7-4-8-15(29-3)22(14)30-16/h4-5,7-9,12-13,19,27H,6,10-11H2,1-3H3
• InChI Key: IRKBCFCPCMYTFP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN1C(C(=C(C1=O)O)C(=O)C2=CC3=C(O2)C(=CC=C3)OC)C4=CC=CS4
• Molecular Formula: C23H24N2O5S
• Molecular Weight: 440.5 g/mol
• CAS No.: 844861-12-7

Description

The compound 1-(3-(dimethylamino)propyl)-3-hydroxy-4-(7-methoxybenzofuran-2-carbonyl)-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one features a pyrrol-2-one core substituted with:

• A 3-(dimethylamino)propyl chain at position 1, enhancing solubility via its tertiary amine group.
• A 3-hydroxy group at position 3, contributing to hydrogen-bonding interactions.
• A thiophen-2-yl group at position 5, introducing sulfur-based heterocyclic character .

Biological Activity

The compound 1-(3-(dimethylamino)propyl)-3-hydroxy-4-(7-methoxybenzofuran-2-carbonyl)-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one is a complex organic molecule characterized by a unique structure that includes a pyrrolidine ring, various functional groups, and a benzofuran moiety. This compound has garnered attention due to its potential biological activities, which are critical for applications in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{27}N_{3}O_{4}$, with a molecular weight of approximately 409.5 g/mol. The presence of functional groups such as dimethylamino, hydroxy, and methoxy benzofuran contributes to its reactivity and biological activity.

Property	Value
Molecular Formula	C23H27N3O4
Molecular Weight	409.5 g/mol
Functional Groups	Dimethylamino, Hydroxy, Methoxy, Benzofuran

Biological Activity

Research indicates that this compound exhibits significant biological activities including:

• Antioxidant Activity : The compound has shown potential as an antioxidant, which may help in reducing oxidative stress in cells. This is particularly relevant in the context of various diseases where oxidative damage plays a role.
• Anticancer Properties : Preliminary studies suggest that the compound may have anticancer effects, potentially inhibiting the proliferation of cancer cells through mechanisms that require further elucidation.
• Neuroprotective Effects : The structural features of the compound indicate possible neuroprotective properties, which could be beneficial in treating neurodegenerative disorders.

Understanding the mechanism of action is crucial for evaluating the therapeutic potential of this compound. Interaction studies reveal that it may target specific biological pathways, potentially involving:

• Inhibition of key enzymes associated with disease progression.
• Modulation of signaling pathways , particularly those related to inflammation and cell survival.

Case Studies and Research Findings

Several studies have been conducted to explore the biological activity of similar compounds or derivatives:

• Antioxidant Potential : A review highlighted the antioxidant potential of benzofuran derivatives, indicating that compounds with similar structures can effectively scavenge free radicals and protect against cellular damage .
• Anticancer Studies : Research on related pyrrolidine compounds demonstrated their ability to inhibit cancer cell growth through apoptosis induction and cell cycle arrest .
• Neuroprotective Research : Investigations into compounds featuring dimethylamino groups have shown promise in neuroprotection, particularly in models of Parkinson's disease .

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

The following table summarizes key differences between the target compound and analogs from the literature:

Compound Name / ID	Substituents (Positions)	Melting Point (°C)	Yield (%)	Key Features
Target Compound	1: 3-(dimethylamino)propyl; 4: 7-methoxybenzofuran-2-carbonyl; 5: thiophen-2-yl	Not reported	Not reported	Combines methoxybenzofuran (electron-rich) and thiophene (π-conductive) .
Compound 25 ()	1: 2-hydroxypropyl; 4: 4-methylbenzoyl; 5: 3-trifluoromethylphenyl	205–207	9	Low yield due to synthetic challenges; trifluoromethyl enhances lipophilicity .
1-(4-Chlorophenyl)-2-methyl... ()	1: 4-chlorophenyl; 5: thiophen-2-yl; 2: methyl-phenyl	Not reported	High (implied)	Base-catalyzed cyclization method; chlorophenyl may enhance metabolic stability .
1-[3-(Dimethylamino)propyl]-... ()	1: 3-(dimethylamino)propyl; 4: 7-methoxybenzofuran-2-carbonyl; 5: 3-nitrophenyl	Not reported	Not reported	Nitrophenyl (electron-withdrawing) contrasts with thiophene’s electron-rich nature .
Compound in	1: 3-(dimethylamino)propyl; 4: thiophene-2-carbonyl; 5: 3-propoxyphenyl	Not reported	Not reported	Propoxyphenyl increases hydrophobicity; thiophene carbonyl alters electronic profile .

Pharmacological Implications (Inferred)

While direct activity data are absent, substituent trends suggest:

• Thiophene vs. Nitrophenyl/Pyridinyl : Thiophene’s sulfur atom may improve binding to metalloenzymes, whereas nitrophenyl () could enhance oxidative stability .
• Methoxybenzofuran: The 7-methoxy group in the target compound may improve membrane permeability compared to non-substituted benzofurans .